[1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl][4-(2-pyrimidinyl)piperazino]methanone

• IUPAC Name: [1-(6-piperidin-1-ylpyrimidin-4-yl)imidazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H25N9O/c31-20(28-9-11-29(12-10-28)21-22-5-4-6-23-21)17-14-30(16-26-17)19-13-18(24-15-25-19)27-7-2-1-3-8-27/h4-6,13-16H,1-3,7-12H2
• InChI Key: NRPGXHRAIGRCEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=NC(=C2)N3C=C(N=C3)C(=O)N4CCN(CC4)C5=NC=CC=N5
• Molecular Formula: C21H25N9O
• Molecular Weight: 419.5 g/mol
• CAS No.: 1251560-49-2

Description

[1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl][4-(2-pyrimidinyl)piperazino]methanone is a useful research compound. Its molecular formula is C21H25N9O and its molecular weight is 419.493. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacological Actions

Research has highlighted the metabolism and pharmacological actions of arylpiperazine derivatives, including pyrimidinylpiperazine compounds, in the context of their clinical applications for conditions such as depression, psychosis, and anxiety. These compounds undergo extensive metabolism involving CYP3A4-dependent N-dealkylation to form 1-aryl-piperazines, which are known for their serotonin receptor-related effects in humans and animals. This review also touches upon the potential of these metabolites in contributing to the pharmacological actions of their parent compounds (Caccia, 2007).

Dipeptidyl Peptidase IV Inhibitors

Dipeptidyl peptidase IV (DPP IV) inhibitors, which include chemical groups such as piperazines, are investigated for their potential in treating type 2 diabetes mellitus (T2DM). The review presents the significance of DPP IV inhibitors, mentioning various chemical groups, including piperazines, and their role in promoting insulin secretion by inhibiting the degradation of incretin molecules (Mendieta, Tarragó, & Giralt, 2011).

Optical Sensors and Biological Applications

Pyrimidine derivatives, including those related to the compound of interest, are utilized as exquisite sensing materials in the development of optical sensors due to their ability to form both coordination and hydrogen bonds. This application is significant in both biological and medicinal fields, showcasing the versatile use of pyrimidine-based compounds (Jindal & Kaur, 2021).

Tuberculosis Treatment

The compound macozinone, a piperazine-benzothiazinone, is in clinical studies for tuberculosis (TB) treatment. This highlights the potential therapeutic application of piperazine derivatives in developing efficient drug regimens for TB, addressing the compound's target, decaprenylphosphoryl ribose oxidase DprE1, crucial for Mycobacterium tuberculosis cell wall synthesis (Makarov & Mikušová, 2020).

Therapeutic Uses of Piperazine Derivatives

Piperazine derivatives play a significant role in drug development, with applications ranging from antipsychotic and antidepressant to anticancer and antiviral agents. This review emphasizes the importance of the piperazine core in medicinal chemistry, providing insights into the design and therapeutic investigations of piperazine-based molecules for various diseases (Rathi, Syed, Shin, & Patel, 2016).